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Compound of Interest

Compound Name: Enduracidin B

Cat. No.: B15622910 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed experimental protocols for the use of Enduracidin B
in in vivo mouse models, based on available scientific literature. The protocols cover efficacy

testing against Staphylococcus aureus, and provide general methodologies for toxicity and

pharmacokinetic studies.

Mechanism of Action
Enduracidin is a lipoglycodepsipeptide antibiotic that inhibits the cell wall biosynthesis in Gram-

positive bacteria.[1] Its primary mechanism involves binding to Lipid II, a precursor molecule in

the peptidoglycan synthesis pathway.[1][2] This binding prevents the transglycosylation step,

thereby inhibiting the formation of the bacterial cell wall and leading to cell death.[2][3]
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Preparation

Infection & Treatment

Observation & Endpoint

Culture S. aureus KS185-4 in BHI broth

Infect mice intravenously with S. aureus (~8 LD50)

Prepare Enduracidin B dilutions

Administer Enduracidin B subcutaneously 60 mins post-infection

60 min

Monitor mice for 7 days

Record survival rates

Calculate ED50 using Litchfield and Wilcoxon's method

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15622910#experimental-protocols-for-enduracidin-b-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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